Cas no 2172042-86-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid
• CAS No: 2172042-86-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6493725
• PubChem ID: 165535055
• Update Time: 2025-05-20

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid
• EN300-1519930
• 2172042-86-1
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-18(13-14-24(29)28(3)15-17(2)25(30)31)27-26(32)33-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,4,13-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： CFSLKMWVMLWENR-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(N(C)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid

Professional Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic Acid (CAS No. 2172042-86-1)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid, identified by its CAS number 2172042-86-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety and multiple functional groups that contribute to its unique chemical properties. The presence of a methoxycarbonyl group and an amino group in close proximity suggests potential applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The structure of this compound is highly reminiscent of advanced intermediates used in the synthesis of peptides and proteins. The fluorene ring, a well-known luminescent and photostable aromatic system, often serves as a tag or label in biochemical assays. Its incorporation into the molecule may enhance the solubility and stability of the compound, making it more amenable for various biochemical applications. Furthermore, the methoxycarbonyl group can act as an acylation reagent, facilitating the attachment of other functional groups or biomolecules, thereby expanding its utility in synthetic chemistry.

The N-methylhexanamido and 2-methylpropanoic acid moieties contribute to the overall hydrophobicity and charge distribution of the molecule. These features are critical in determining its solubility profile and interactions with biological targets. In recent years, there has been a growing interest in designing molecules with tailored hydrophobicity for applications in drug delivery systems. The unique combination of these structural elements makes 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid a promising candidate for such applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding sites and interactions between this compound and biological targets. Preliminary computational studies suggest that this molecule may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. These findings are particularly intriguing given the increasing demand for targeted therapies that minimize side effects.

In vitro studies have begun to explore the pharmacological properties of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid. Initial experiments have shown that it can modulate the activity of specific enzymes with high selectivity. This selectivity is crucial for developing drugs that do not interfere with normal physiological processes. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transport, which is essential for clinical trials and commercialization.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions to construct the fluorene core. These reactions are highly efficient but require precise optimization to avoid side products. The development of novel synthetic routes has been a key focus in recent years, as it allows for greater flexibility in designing complex molecules.

The potential applications of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid extend beyond pharmaceuticals. Its unique properties make it an attractive candidate for materials science applications, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorene moiety's ability to emit light efficiently suggests its use as a fluorescent probe or marker in biochemical assays. Furthermore, its stability under various conditions makes it suitable for industrial applications where durability is essential.

The future prospects for this compound are vast and multifaceted. As research continues to uncover new biological activities and synthetic possibilities, its relevance is likely to grow exponentially. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential. The development of new methodologies for synthesizing complex molecules will also play a crucial role in expanding the toolkit available for drug discovery.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid (CAS No. 2172042-86-1) is a remarkable compound with diverse applications in chemical biology and pharmaceutical research. Its intricate structure, combined with its unique chemical properties, positions it as a valuable asset in the quest for novel therapeutic agents. As our understanding of molecular interactions continues to evolve, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.